Cas no 1937329-53-7 (1,3-Heptadiene, 7-chloro-)

• Product Name: 1,3-Heptadiene, 7-chloro-
• CAS No: 1937329-53-7
• MF: C₇H₁₁Cl
• MW: 130.615241289139
• CID: 5254172
• Update Time: 2025-05-19

1,3-Heptadiene, 7-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Heptadiene, 7-chloro-

• Inchi： 1S/C7H11Cl/c1-2-3-4-5-6-7-8/h2-4H,1,5-7H2
• InChI Key： GALYHDCNZZXBBV-UHFFFAOYSA-N
• SMILES： C=CC=CCCCCl

Additional information on 1,3-Heptadiene, 7-chloro-

Exploring the Properties and Applications of 1,3-Heptadiene, 7-chloro- (CAS No. 1937329-53-7)

1,3-Heptadiene, 7-chloro- (CAS No. 1937329-53-7) is a specialized organic compound that has garnered attention in various industrial and research applications. This chlorinated diene belongs to the family of halogenated hydrocarbons, which are widely studied for their unique reactivity and utility in synthetic chemistry. With the growing demand for specialty chemicals in pharmaceuticals, agrochemicals, and material science, compounds like 7-chloro-1,3-heptadiene are increasingly relevant. Its molecular structure, featuring a conjugated diene system with a chlorine substituent, makes it a versatile intermediate for organic synthesis.

The chemical properties of 1,3-Heptadiene, 7-chloro- are influenced by its double bonds and the chlorine atom at the 7-position. This configuration allows for selective reactions, such as Diels-Alder cycloadditions or nucleophilic substitutions, which are critical in constructing complex molecular frameworks. Researchers often explore its potential in polymer chemistry, where modified dienes can enhance material properties like elasticity or thermal stability. Additionally, its role in fine chemical synthesis aligns with trends in sustainable chemistry, as industries seek greener alternatives to traditional reagents.

One of the most searched questions about 1937329-53-7 relates to its synthetic applications. Recent studies highlight its use in developing bioactive molecules, particularly in the pharmaceutical sector. For instance, the compound's ability to participate in cross-coupling reactions makes it valuable for creating drug intermediates. Another trending topic is its potential in flavor and fragrance chemistry, where chlorinated dienes contribute to unique olfactory profiles. These applications resonate with the broader demand for high-value chemicals in consumer products.

From a market perspective, 7-chloro-1,3-heptadiene is part of the expanding specialty chemicals market, which is projected to grow significantly due to innovations in green chemistry and catalysis. Companies are investing in scalable production methods to meet the demand for such intermediates. Environmental considerations also play a role, as researchers explore eco-friendly synthesis routes for halogenated compounds. This aligns with global trends toward sustainable manufacturing, a frequently searched topic in chemical forums and AI-driven research platforms.

Handling and storage of 1,3-Heptadiene, 7-chloro- require standard precautions for reactive organic compounds. While not classified as hazardous under most regulations, its chemical reactivity necessitates proper ventilation and inert storage conditions. Safety data sheets (SDS) for CAS 1937329-53-7 emphasize compatibility with common lab materials, though users should avoid strong oxidizers. These practical considerations are often searched by professionals in chemical procurement and laboratory safety.

In summary, 1,3-Heptadiene, 7-chloro- (CAS No. 1937329-53-7) exemplifies the intersection of structural versatility and industrial applicability. Its role in organic synthesis, coupled with emerging trends in sustainable chemistry, ensures its continued relevance. For researchers and industry professionals, understanding its properties and applications opens doors to innovation in fields ranging from material science to pharmaceutical development.